![molecular formula C23H20O3 B5794095 3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one](/img/structure/B5794095.png)
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one, also known as H-89, is a potent and selective inhibitor of protein kinase A (PKA). PKA is a critical enzyme that plays a role in many cellular processes, including gene expression, metabolism, and cell growth. H-89 has been widely used in scientific research to investigate the role of PKA in various physiological and pathological conditions.
Mechanism of Action
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one works by binding to the ATP-binding site of PKA, thereby preventing its activation. PKA activation requires the binding of cAMP to the regulatory subunits of the enzyme, which causes the dissociation of the catalytic subunits and their subsequent activation. This compound competes with ATP for binding to the catalytic subunit of PKA, thereby preventing its activation. This results in the inhibition of downstream signaling pathways that are regulated by PKA.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. For example, this compound has been shown to inhibit insulin secretion in pancreatic beta cells, reduce cardiac contractility, and induce apoptosis in cancer cells. This compound has also been shown to inhibit the phosphorylation of CREB, a transcription factor that regulates the expression of many genes involved in cell growth and differentiation.
Advantages and Limitations for Lab Experiments
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one has several advantages as a tool for scientific research. It is a potent and selective inhibitor of PKA, which makes it a valuable tool for investigating the role of PKA in various cellular processes. This compound is also relatively easy to synthesize and purify, which makes it accessible to many researchers. However, this compound has some limitations as well. It can have off-target effects on other kinases, which can complicate the interpretation of experimental results. Additionally, this compound can have cytotoxic effects at high concentrations, which can limit its use in certain experimental systems.
Future Directions
There are many future directions for research involving 3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one. One area of interest is the development of more potent and selective inhibitors of PKA that can be used to investigate its role in various cellular processes. Another area of interest is the investigation of the downstream signaling pathways of PKA, such as the CREB pathway, and their role in various physiological and pathological conditions. Finally, the use of this compound in combination with other inhibitors or drugs may provide new insights into the regulation of PKA and its downstream signaling pathways.
Synthesis Methods
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one can be synthesized through a multi-step process involving the reaction of 7-hydroxy-4-methylcoumarin with 1-naphthylmethanol, followed by the addition of trimethylchlorosilane and triethylamine. The resulting compound is then treated with acetic anhydride and pyridine to yield this compound. The purity of the final product can be confirmed through various analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
3,4,8-trimethyl-7-(1-naphthylmethoxy)-2H-chromen-2-one has been widely used in scientific research to investigate the role of PKA in various physiological and pathological conditions. For example, this compound has been used to study the effect of PKA on insulin secretion in pancreatic beta cells, the regulation of cardiac contractility, and the development of cancer. This compound has also been used as a tool to investigate the downstream signaling pathways of PKA, such as the cAMP response element-binding protein (CREB) pathway.
Properties
IUPAC Name |
3,4,8-trimethyl-7-(naphthalen-1-ylmethoxy)chromen-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20O3/c1-14-15(2)23(24)26-22-16(3)21(12-11-19(14)22)25-13-18-9-6-8-17-7-4-5-10-20(17)18/h4-12H,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVOHSKPFLQPLMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)OCC3=CC=CC4=CC=CC=C43)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.